Hectorite

• CAS No.: 12173-47-6
• Product Name: Hectorite
• Molecular Formula: H2LiMgNaO12Si4-2
• Molecular Weight: 360.579
• IUPAC Name: lithium;magnesium;sodium;1,3,5,7-tetraoxido-2,4,6,8,9,10-hexaoxa-1,3,5,7-tetrasilatricyclo[5.1.1.13,5]decane;dihydroxide
• Standard InChI: InChI=1S/Li.Mg.Na.O10Si4.2H2O/c;;;1-11-5-12(2,6-11)10-14(4)7-13(3,8-14)9-11;;/h;;;;2*1H2/q+1;+2;+1;-4;;/p-2
• Standard InChIKey: KWLMIXQRALPRBC-UHFFFAOYSA-L
• SMILES: [Li+].[OH-].[OH-].[O-][Si]12O[Si](O1)(O[Si]3(O[Si](O3)(O2)[O-])[O-])[O-].[Na+].[Mg+2]
• Description: Hectorite, a rare white clay mineral, is found in the brown clay ghassoul which is used in making cosmetics and as a mineral source for refined lithium metal. Hectorite is montmorillonite (smectite) clay mineral-layered, with swelling and intercalation properties; substrate for the polymerization of oligonucleotides. Hectorite is one of the principal constituents of bentonite clay. It is often used as a thickener and suspending agent in water-based systems in oil-in-water emulsions. Hectorite is used widely in pharmaceutical preparations as an absorbent, emulsifier, stabilizer, suspending agent, thickener, and viscosity-controlling agent. Hectorite is used to modify the thixotropic behavior of pharmaceutical dispersions and for stabilizing oil-inwater emulsion bases. When combined with an appropriate cation, hectorite exhibits properties suitable for use as a contrast agent.
• Synonyms: HECTORITE;hectorite(claymineral);HECTORITE POWDER;Hectorite ((Mg2.67Li0.33)Si4Na0.33F0.5-1(OH)0-0.52O10);Hectorite, Synthetic, Lipophilic
• Reference: 1. PINNAVAIA, T. IN CHEMICALLY MODIFIED SURFACES IN CATALYSIS; MILLER, J., ED.; AMERICAN CHEMICAL SOCIETY: WASHINGTON, DC, 1982; 192, P 241.; ; 2. PRABAHAR, K. ET AL. J. AM. CHEM SOC. 1994, 116, 10914.
• Last Modified: Aug 20 2021